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Compound of Interest

Compound Name: Isotretinoin-d5

Cat. No.: B1146186

This guide provides a detailed analysis of the molecular weight of Isotretinoin-d5, a
deuterated form of Isotretinoin. The information is intended for researchers, scientists, and
professionals in the field of drug development who require precise data for analytical and
developmental purposes.

Molecular Composition and Weight

Isotretinoin-d5 is a stable isotope-labeled version of Isotretinoin, where five hydrogen atoms
have been replaced by deuterium. This labeling is often utilized in pharmacokinetic studies as
an internal standard for mass spectrometry analysis.

Molecular Formula

The molecular formula for Isotretinoin-d5 is C20H23Ds02[1][2][3][4][5]. This formula indicates
that each molecule is composed of:

20 Carbon (C) atoms

23 Hydrogen (H) atoms

5 Deuterium (D) atoms

2 Oxygen (O) atoms

Calculation of Molecular Weight
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The molecular weight is calculated by summing the atomic weights of all atoms present in the
molecule. The standard atomic weights of the constituent elements are pivotal for this
calculation.

Experimental Protocols: Molecular Weight
Calculation

Objective: To accurately determine the molecular weight of Isotretinoin-d5 based on its
molecular formula and the atomic weights of its constituent isotopes.

Methodology:
o |dentify the Molecular Formula: The established molecular formula is C20H23Ds0x.

o Obtain Standard Atomic Weights: The atomic weights for each element and isotope are
sourced from established scientific data.

[¢]

Carbon (C): ~12.011 amu[6][7][8]

o

Hydrogen (H): ~1.008 amu[9][10][11]

o

Deuterium (D): ~2.014 amu[12][13][14][15]

[¢]

Oxygen (O): ~15.999 amu[16][17][18]

» Calculate Total Mass for Each Element: Multiply the count of each atom by its respective
atomic weight.

Total Carbon Mass =20 * 12.011 amu

[¢]

o

Total Hydrogen Mass = 23 * 1.008 amu

Total Deuterium Mass =5 * 2.014 amu

o

[¢]

Total Oxygen Mass = 2 * 15.999 amu

e Summation: Sum the total masses of all elements to arrive at the final molecular weight.
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The calculated molecular weight for Isotretinoin-d5 is approximately 305.47 g/mol [1][2][3][4].

Data Presentation

The quantitative data used in the molecular weight calculation is summarized in the table below
for clarity and ease of comparison.

Total

Element/isotop . Atomic Weight L
Symbol Atomic Count Contribution

e (amu)

(amu)
Carbon C 20 12.011 240.220
Hydrogen H 23 1.008 23.184
Deuterium D 5 2.014 10.070
Oxygen o) 2 15.999 31.998
Total C20H23Ds02 50 ~305.472

Visualization

The logical workflow for calculating the molecular weight of a deuterated compound is
illustrated below. This process ensures each component is accounted for, leading to an
accurate final value.
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Workflow for Molecular Weight Calculation of Isotretinoin-d5

Identify Molecular Formula
(C20H23Ds02)

'

List Constituent Atoms
(C,H, D, O)

l

Determine Atomic Counts Obtain Atomic Weights
(C:20, H:23, D:5, 0:2) (amu)

Calculate Mass Contribution
(Count x Atomic Weight)

Sum All Contributions

Final Molecular Weight
(~305.47 g/mol)

Click to download full resolution via product page

Calculation workflow for Isotretinoin-d5.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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